BENGHE Foundational & Exploratory

Check Availability & Pricing

Rengynic Acid: A Review of Existing Research
and Future Directions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Rengynic acid

Cat. No.: B1148310

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rengynic acid, a novel natural product isolated from the seeds of Forsythia suspensa
(Thunb.) Vahl, has emerged as a compound of interest due to its potential antiviral properties.
[1][2] This technical guide provides a comprehensive review of the currently available scientific
literature on Rengynic acid, including its discovery, chemical properties, and reported
biological activity. It also delves into the broader pharmacological context of Forsythia
suspensa, a plant with a long history in traditional medicine for treating inflammatory and
infectious diseases.[1][2]

While research on Rengynic acid is still in its nascent stages, this document aims to
consolidate the existing knowledge to aid researchers, scientists, and drug development
professionals in their understanding of this compound and to highlight areas for future
investigation. It is important to note that the available literature on Rengynic acid is limited,
with in-depth experimental protocols and detailed mechanistic studies yet to be widely
published.

Discovery and Chemical Properties

Rengynic acid was first identified as a new chemical entity isolated from the seeds of
Forsythia suspensa.[1] Its structure was elucidated using spectroscopic methods (IR, MS, 1H-
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NMR, 13C-NMR) and it was trivially named Rengynic acid. The chemical structure is 2-(1,4-
dihydroxy cyclohexanyl)-acetic acid.

Table 1: Chemical and Physical Properties of Rengynic Acid

Property Value

IUPAC Name 2-(1,4-dihydroxycyclohexyl)acetic acid
Molecular Formula C8H1404

Molecular Weight 174.19 g/mol

CAS Number 517883-38-4

Biological Activity and Existing Research

The primary biological activity reported for Rengynic acid is its antiviral effect against the
Respiratory Syncytial Virus (RSV). A study by Zhang et al. (2002) first described this potent
antiviral activity in vitro, as assessed by cell morphology methods.

In a related study, an active component designated as "LC-4," also isolated from Forsythia
suspensa, demonstrated significant anti-RSV activity. While it is not definitively confirmed that
LC-4 is identical to Rengynic acid, the findings provide valuable quantitative data and a
glimpse into the potential efficacy of compounds from this plant against RSV.

Table 2: In Vitro Anti-RSV Activity of LC-4 from Forsythia suspensa

Parameter Value
Medium Cytotoxicity (CC50) 25.4 pg/mL
Medium Effective Concentration (EC50) 2.11 pg/mL
Therapeutic Index (TI) 12.04

Data from a study on the active component LC-4, which may or may not be Rengynic acid.
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The study on LC-4 also indicated that the compound exhibited a significant inhibitory effect on
RSV replication when added at various time points (2, 4, 6, and 8 hours) after infection.
Furthermore, pre-treatment of cells with LC-4 at concentrations between 3.91 pg/mL and 31.25
pg/mL, two hours before infection, resulted in a significant reduction in the cytopathic effect
caused by the virus.

Experimental Protocols

Detailed experimental protocols for the anti-RSV testing of Rengynic acid are not available in
the public domain. However, based on the abstract concerning the active component LC-4, the
following methodologies were employed:

o Extraction and Isolation: Hot water extraction from Forsythia suspensa, followed by ethanol
precipitation and purification using macroporous adsorptive resins column chromatography.

o Cytotoxicity Assay: The Neutral Red assay was used to determine the cytotoxicity of the
compound on Hela cells.

o Antiviral Activity Assay: The cytopathic effect (CPE) inhibition assay was utilized to evaluate
the antiviral efficacy of the compound against RSV in Hela cells. Ribavirin was used as a
positive control.

Signaling Pathways and Mechanism of Action

The precise molecular mechanism of action and the signaling pathways modulated by
Rengynic acid in its antiviral activity against RSV have not been elucidated in the available
literature. Research on other constituents of Forsythia suspensa leaves, such as phillyrin and
rosmarinic acid, suggests that the anti-RSV effects of compounds from this plant may involve
the inhibition of the PI3K/AKT signaling pathway. This provides a potential avenue for future
investigation into the mechanistic underpinnings of Rengynic acid's effects.

Experimental Workflow

The following diagram illustrates a general workflow for the screening and evaluation of natural
products for antiviral activity, based on the methodologies described for the LC-4 component
from Forsythia suspensa.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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